3-Methyl-4-(thiolane-2-carbonyl)piperazin-2-one

• IUPAC Name: 3-methyl-4-(thiolane-2-carbonyl)piperazin-2-one
• InChI: InChI=1S/C10H16N2O2S/c1-7-9(13)11-4-5-12(7)10(14)8-3-2-6-15-8/h7-8H,2-6H2,1H3,(H,11,13)
• InChI Key: JHIRDOQLXHADHT-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NCCN1C(=O)C2CCCS2
• Molecular Formula: C10H16N2O2S
• Molecular Weight: 228.31 g/mol

Description

3-Methyl-4-(thiolane-2-carbonyl)piperazin-2-one, also known as MTCP, is a synthetic molecule that has gained attention in the scientific community due to its potential applications in drug discovery and development. MTCP is a piperazine derivative that has a thiolane-2-carbonyl group attached to its piperazine ring. This unique structure makes MTCP a promising molecule for designing and synthesizing new drugs for various diseases.

Mechanism of Action

The mechanism of action of 3-Methyl-4-(thiolane-2-carbonyl)piperazin-2-one is not fully understood, but it is believed to act by inhibiting certain enzymes or proteins that are involved in the progression of diseases. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. Acetylcholine is an important neurotransmitter that is involved in memory and learning. Inhibition of acetylcholinesterase can lead to increased levels of acetylcholine in the brain, which can improve cognitive function in patients with Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound has antioxidant and anti-inflammatory properties, which can help in the prevention and treatment of various diseases. This compound has also been shown to have anticoagulant activity, which can be useful in the treatment of thrombotic disorders. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-Methyl-4-(thiolane-2-carbonyl)piperazin-2-one has several advantages for use in lab experiments. It is a synthetic molecule that can be easily synthesized in a laboratory setting. This compound is also a versatile molecule that can be modified to obtain compounds with improved pharmacological properties. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo. This compound also has a relatively short half-life, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for research on 3-Methyl-4-(thiolane-2-carbonyl)piperazin-2-one. One direction is to further investigate its mechanism of action and identify the proteins or enzymes that it targets. This can lead to the development of more specific and effective drugs for various diseases. Another direction is to modify the structure of this compound to obtain compounds with improved pharmacological properties. This can lead to the development of new drugs for diseases that currently have limited treatment options. Finally, more in vivo studies are needed to determine the safety and efficacy of this compound as a therapeutic agent.

Synthesis Methods

3-Methyl-4-(thiolane-2-carbonyl)piperazin-2-one can be synthesized using a multi-step process that involves the condensation of 2-aminomethylthiophene with ethyl acetoacetate, followed by the reaction with piperazine and chloroacetyl chloride. The final product is obtained through the hydrolysis of the ethyl ester group using sodium hydroxide. The synthesis of this compound has been reported in several scientific papers and can be easily reproduced in a laboratory setting.

Scientific Research Applications

3-Methyl-4-(thiolane-2-carbonyl)piperazin-2-one has been extensively studied for its potential applications in drug discovery and development. Several studies have reported the use of this compound as a starting material for designing and synthesizing new drugs for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been used as a scaffold for the synthesis of new anticoagulant and anti-inflammatory agents. The unique structure of this compound makes it a versatile molecule that can be modified to obtain compounds with improved pharmacological properties.